Cas no 1219980-69-4 (4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride)

4-Methyl-1-[2-(2-piperidinyl)ethyl]piperidine dihydrochloride is a piperidine derivative with potential applications in pharmaceutical research and organic synthesis. Its structure features a methyl-substituted piperidine core linked to a secondary piperidine moiety via an ethyl bridge, enhancing its versatility as a building block or intermediate. The dihydrochloride salt form improves solubility and stability, facilitating handling in laboratory settings. This compound may be of interest in the development of bioactive molecules due to its amine-rich framework, which can interact with biological targets. Its well-defined chemical properties make it suitable for controlled reactions in medicinal chemistry and drug discovery. Proper storage under anhydrous conditions is recommended to maintain integrity.

4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride structure

1219980-69-4 structure

Product Name:4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride

CAS No:1219980-69-4

MF:C₁₃H₂₈Cl₂N₂

MW:283.280821800232

CID:4687536

Update Time:2025-05-21

4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-1-[2-(2-piperidinyl)ethyl]piperidinedihydrochloride
- 4-methyl-1-[2-(2-piperidinyl)ethyl]piperidine dihydrochloride
- 4-Methyl-1-(2-(piperidin-2-yl)ethyl)piperidine dihydrochloride
- 4-methyl-1-[2-(piperidin-2-yl)ethyl]piperidine dihydrochloride
- 4-Methyl-1-[2-(2-piperidinyl)ethyl]piperidine di hydrochloride
- 4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride
- Inchi： 1S/C13H26N2.2ClH/c1-12-5-9-15(10-6-12)11-7-13-4-2-3-8-14-13;;/h12-14H,2-11H2,1H3;2*1H
- InChI Key： SXMIZKJOBABDND-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1(CCC(C)CC1)CCC1CCCCN1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 173
Topological Polar Surface Area: 15.3

4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M041845-125mg	4-Methyl-1-[2-(2-piperidinyl)ethyl]piperidinedihydrochloride	1219980-69-4		125mg	$ 230.00	2022-06-04
TRC	M041845-250mg	4-Methyl-1-[2-(2-piperidinyl)ethyl]piperidinedihydrochloride	1219980-69-4		250mg	$ 375.00	2022-06-04
Chemenu	CM307283-1g	4-Methyl-1-(2-(piperidin-2-yl)ethyl)piperidine dihydrochloride	1219980-69-4	95%	1g	$167	2022-09-03
Chemenu	CM307283-5g	4-Methyl-1-(2-(piperidin-2-yl)ethyl)piperidine dihydrochloride	1219980-69-4	95%	5g	$500	2022-09-03

4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

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5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

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Additional information on 4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride

4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride: A Comprehensive Overview

4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride, with the CAS number 1219980-69-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, often abbreviated as MPEP dihydrochloride, belongs to a class of compounds known for their potential therapeutic applications. The molecule is characterized by its piperidine ring system, which is a six-membered ring containing one nitrogen atom, and its methyl substituent, which adds to its structural complexity and functional diversity.

The synthesis of 4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride involves a series of carefully controlled chemical reactions, including alkylation and hydrochloric acid treatment to achieve the final dihydrochloride salt form. This process ensures the stability and bioavailability of the compound, making it suitable for various applications in drug development.

Recent studies have highlighted the potential of this compound in the treatment of neurological disorders, particularly those involving dopaminergic pathways. Research indicates that MPEP dihydrochloride exhibits selective binding to certain receptors, which could be exploited for therapeutic interventions in conditions such as schizophrenia and Parkinson's disease. The compound's ability to modulate these pathways without causing significant side effects makes it a promising candidate for further clinical exploration.

In addition to its neurological applications, 4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride has shown potential in the field of oncology. Preclinical studies suggest that this compound may inhibit the growth of certain types of cancer cells by targeting specific signaling pathways. These findings have sparked interest in exploring its use as a chemotherapeutic agent or as part of combination therapies to enhance treatment efficacy.

The structural uniqueness of MPEP dihydrochloride also lends itself to investigations in other therapeutic areas, such as pain management and inflammation. Its ability to interact with multiple receptor systems provides a foundation for understanding its broad pharmacological profile and opens avenues for repurposing it in diverse medical contexts.

From a chemical standpoint, the compound's stability and solubility properties are critical factors influencing its pharmacokinetics and bioavailability. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, to characterize these properties and optimize formulation strategies for drug delivery systems.

In conclusion, 4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride, with CAS number 1219980-69-4, represents a significant advancement in medicinal chemistry. Its versatile structure and promising therapeutic potential underscore the importance of continued research into its mechanisms of action, safety profiles, and clinical applications. As scientific understanding evolves, this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic domains.